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Compound of Interest

Compound Name: H-Tyr(3-1)-OH

Cat. No.: B556601

Essential Safety and Handling Guide for H-Tyr(3-
1)-OH

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY DIAGNOSTIC OR
THERAPEUTIC USE.

This guide provides essential safety and logistical information for handling H-Tyr(3-1)-OH (3-
iodo-L-tyrosine). Researchers, scientists, and drug development professionals should adhere
to these guidelines to ensure personal safety and proper management of this chemical.[1]

Personal Protective Equipment (PPE)

When handling H-Tyr(3-1)-OH, wearing appropriate personal protective equipment is
mandatory to minimize exposure.[1] The required PPE may vary based on the scale of the
operation and the potential for generating dust or aerosols.[1]
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Protection Type

Equipment

Specifications & Remarks

Eye Protection

Safety glasses with side

shields or chemical safety

goggles

Must be worn at all times in the
laboratory. Use chemical
safety goggles when there is a

risk of splashing.[1]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber)

Inspect gloves before use.
Dispose of contaminated
gloves after use in accordance

with good laboratory practices.

[1]

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be sufficient for
handling small quantities. For
larger quantities or when there
is a risk of significant spillage,
consider additional protective

clothing.

Respiratory Protection

NIOSH-approved respirator
with a particulate filter (e.g.,
N95)

Necessary if handling fine
powders that may become
airborne or when engineering
controls like a fume hood are

insufficient.

Hazard Identification and First Aid

While a comprehensive hazard profile for H-Tyr(3-1)-OH is not readily available, it should be
handled with care. Based on data for similar compounds, it may cause skin and serious eye
irritation, as well as respiratory irritation.
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Exposure Route Symptoms First Aid Measures

Move the person to fresh air. If
) not breathing, give artificial
_ May cause respiratory o o
Inhalation T respiration. If breathing is
irritation. - ) ]
difficult, give oxygen. Obtain

medical aid.

Immediately flush skin with
running water for at least 15
minutes while removing
Skin Contact Causes skin irritation. contaminated clothing and
shoes. Wash clothing before
reuse. Obtain medical aid

immediately.

Immediately flush open eyes
with running water for at least
15 minutes. Remove contact
Eye Contact Causes serious eye irritation. lenses, if present and easy to
do. Continue rinsing. If eye
irritation persists, get medical

advice/attention.

Do NOT induce vomiting
without medical advice. Rinse
) ] mouth with water. Never give
Ingestion May be harmful if swallowed. )
anything by mouth to an
unconscious person. Obtain

medical aid immediately.

Operational Plan: Safe Handling Procedures

Adherence to a strict operational plan is essential for the safe handling of H-Tyr(3-1)-OH.
Step-by-Step Handling Protocol:

e Preparation:
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o Ensure that a current Safety Data Sheet (SDS) for a similar compound is accessible.

o Work in a well-ventilated area, preferably within a chemical fume hood, especially when
handling the solid form to avoid inhalation of dust.

o Confirm that an emergency eyewash station and safety shower are readily accessible.

e Handling:

o

Avoid contact with skin, eyes, and personal clothing.

[¢]

When weighing the solid, do so in a fume hood or a balance enclosure to minimize dust
dispersion.

[¢]

If dissolving the compound, add the solid to the solvent slowly to prevent splashing.

[e]

Keep the container tightly closed when not in use.

e Post-Handling:
o Clean the work area and any equipment used.
o Decontaminate or dispose of used PPE according to institutional guidelines.
o Wash hands thoroughly after handling.

Disposal Plan

Proper disposal of H-Tyr(3-1)-OH and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Disposal Protocol:
o Waste Chemical:
o Dispose of waste chemical in accordance with local, state, and federal regulations.

o Do not dispose of it down the drain or in regular trash.
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o Collect waste in a designated, labeled, and sealed container. As a halogenated organic
compound, it should typically be collected separately.

o Contaminated Materials:

o Any materials, such as gloves, paper towels, or weighing paper, that come into direct
contact with the chemical should be considered contaminated waste.

o Dispose of these materials in a sealed container that is appropriately labeled for chemical
waste.

o Empty Containers:
o Rinse empty containers with an appropriate solvent three times.
o The rinsate should be collected and disposed of as chemical waste.

o Once properly decontaminated, the container can be disposed of or recycled according to
institutional policies.

Experimental Workflow
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Caption: Workflow for the safe handling and disposal of H-Tyr(3-1)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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